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Compound of Interest

Compound Name: 4-(3-sulfanylphenyl)butanoic Acid

CAS No.: 359436-80-9

Cat. No.: B014481

Get Quote

Executive Summary
Thioether carboxylic acids (TECAs) represent a privileged scaffold in medicinal chemistry,

distinguished by the C–S–C–COOH motif. Unlike their ether (O-linked) or methylene (C-linked)

isosteres, the thioether linkage offers unique metabolic stability and electronic properties.[1]

The sulfur atom introduces a "kink" in the alkyl chain due to the C-S bond angle (~90° vs

109.5° for C-C) and prevents standard

-oxidation when placed at the 3-position relative to the carboxylate.

This guide details the rational design, synthesis, and validation of TECA derivatives, focusing

on two primary therapeutic vectors: metabolic modulation (PPAR agonists) and antimicrobial

agents (membrane disruptors).

Rational Design & SAR Strategy
The discovery of effective TECAs relies on exploiting the specific properties of the sulfur atom.

The "Sulfur Blockade" Effect (Metabolic Stability)
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In fatty acid analogs, inserting a sulfur atom at the 3-position (beta-position) creates a

metabolic blockade.[1]

Mechanism: Mitochondrial

-oxidation enzymes cannot process the thioether linkage efficiently.[1]

Outcome: The molecule is not used as fuel but accumulates to act as a signaling molecule,

specifically activating Peroxisome Proliferator-Activated Receptors (PPAR

, PPAR

).[1]

Key Example:Tetradecylthioacetic acid (TTA). Unlike palmitic acid, TTA lowers plasma lipids

by driving fatty acid oxidation without being oxidized itself.[1]

Bioisosteric Linkers (Antimicrobial Potency)
In heterocyclic drugs (e.g., Coumarin or Quinoline derivatives), the thioether acts as a flexible,

lipophilic linker that positions the carboxylic acid headgroup for ionic interaction with bacterial

membranes.

Lipophilicity: The sulfur atom increases LogP compared to oxygen, enhancing membrane

permeability.

Electronic Modulation: The lone pairs on sulfur can participate in specific interactions with

receptor pockets (e.g., PPAR LBD or bacterial efflux pumps) that methylene groups cannot.

Visualization: SAR & Logic Flow
The following diagram illustrates the divergent design pathways for TECA derivatives.
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Figure 1: Divergent SAR strategies for Thioether Carboxylic Acids. Pathway A exploits

metabolic resistance; Pathway B exploits lipophilic membrane interactions.[1]

Synthetic Methodologies
To ensure reproducibility and scalability, we utilize a Thiol-Halide Nucleophilic Substitution

strategy.[1] This method is superior to thiol-ene click chemistry for this specific application

because it allows for precise regiocontrol of the carboxylic acid headgroup.

Core Synthesis Protocol: S-Alkylation
Target: General synthesis of

-thioether carboxylic acids (e.g., TTA analogs).[1]

Reagents:

-Mercaptoacetic acid (Thioglycolic acid) or substituted thiol.[1]

Alkyl Halide (Bromide/Iodide) or Heterocyclic Halide.[1]

Base: Potassium Hydroxide (KOH) or Sodium Hydride (NaH).[1]

Solvent: Methanol (MeOH) or DMF.[1]

Step-by-Step Methodology:

Activation: Dissolve KOH (2.2 equiv) in MeOH at 0°C under

atmosphere. Add

-Mercaptoacetic acid (1.0 equiv) dropwise.[1] Causality: The first equiv neutralizes the
carboxylic acid; the second deprotonates the thiol to form the thiolate nucleophile.

Coupling: Add the Alkyl Bromide (1.0 equiv) slowly to the reaction mixture. Allow to warm to

Room Temperature (RT) and stir for 16 hours. Validation: Monitoring by TLC (Hexane:EtOAc)

should show disappearance of the bromide.
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Quenching & Acidification: Evaporate MeOH. Resuspend residue in water.[1] Acidify with 2M

HCl to pH 1. Critical Step: This reprotonates the carboxylate, causing the free acid product to

precipitate or oil out.

Extraction: Extract with Diethyl Ether (

). Wash combined organics with brine, dry over

, and concentrate.[1]

Purification: Recrystallization from Hexane (for long chains) or Column Chromatography (for

heterocycles).[1]

Green Catalysis Variant (Sodium Thiosulfate)
For sensitive heterocyclic substrates (e.g., Coumarin derivatives), use a transition-metal-free

cross-coupling:

Reagents: Carboxylic acid substrate, Thiol,

(0.2 equiv),

(2.0 equiv) in DMF at 140°C.

Benefit: Avoids odorous thiols and harsh bases; high yields for aryl-thioether bonds.[1]

Pharmacological Profiling & Data
Case Study A: Metabolic Modulation (TTA)
Compound: Tetradecylthioacetic acid (TTA).[1][2][3] Target: PPAR

(Agonist).
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Parameter Value / Observation Impact

Structure
Sulfur at pos 3 blocks

-oxidation.[1]

Metabolic Fate -oxidation only

Induces mitochondrial

proliferation without being

consumed.[1]

PPAR

Activity

Lower potency than fibrates,

but unique "fuel-switching"

mechanism.[1]

Lipid Lowering
-40% Plasma Triglycerides

(Rat)

Significant reduction in VLDL

secretion.[1]

Case Study B: Antibacterial Agents (Coumarin
Thioethers)
Compound: 7-substituted coumarin-3-carboxylic acid thioether (e.g., Compound A9).[1]

Target:Xanthomonas oryzae (Xoo) and Acidovorax citrulli (Aac).[1][4][5]

Parameter Value / Observation Impact

Structure
Coumarin core + Thioether

Quinoline

Hybrid pharmacophore for

dual-action.[1]

Potency (Xoo)

ngcontent-ng-c3932382896=""

_nghost-ng-c1874552323=""

class="inline ng-star-inserted">

Comparable to commercial

bacteriocides (Bismerthiazol).

[1]

Potency (Aac)
High efficacy against melon

fruit blotch pathogens.[1][4]

Mechanism Membrane Depolarization

SEM imaging shows

curved/sunken cell

morphology.[1]
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Figure 2: Standardized workflow for the synthesis and biological evaluation of TECA

derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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